4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 4-chloro-1-methylpyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C6H5ClN4/c1-11-6-4(2-10-11)5(7)8-3-9-6/h2-3H,1H3
• InChI Key: AVFLNALVPBLGEV-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=NC=N2)Cl
• Molecular Formula: C6H5ClN4
• DSSTOX Substance ID: DTXSID40277274
• Molecular Weight: 168.58 g/mol
• CAS No.: 23000-43-3

Description

4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine is a heterocyclic compound that belongs to the pyrazolopyrimidine family. This compound is characterized by its fused ring structure, which includes both pyrazole and pyrimidine rings.

Mechanism of Action

Target of Action

The primary target of 4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle and is an appealing target for cancer treatment .

Mode of Action

This compound acts as an inhibitor of CDK2 . It interacts with CDK2, preventing its normal function and leading to a significant alteration in cell cycle progression . This interaction results in the inhibition of cell proliferation, which is particularly beneficial in the context of cancer treatment .

Biochemical Pathways

The inhibition of CDK2 by this compound affects the cell cycle progression . CDK2 is responsible for the phosphorylation of key components for cell proliferation . Therefore, its inhibition can lead to cell growth arrest, particularly at the G0-G1 stage .

Pharmacokinetics

These properties help in predicting the structure requirement for the observed antitumor activity .

Result of Action

The result of the action of this compound is the significant inhibition of cell growth in various cell lines . Most notably, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines . Additionally, it induces apoptosis within HCT cells .

Biochemical Analysis

Biochemical Properties

4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine plays a significant role in biochemical reactions, particularly as an inhibitor of cyclin-dependent kinase 2 (CDK2). CDK2 is a crucial enzyme involved in cell cycle regulation, and its inhibition can lead to cell cycle arrest and apoptosis in cancer cells . The compound interacts with CDK2 by binding to its active site, forming hydrogen bonds with key amino acids such as Leu83 . This interaction disrupts the enzyme’s function, preventing the phosphorylation of target proteins necessary for cell cycle progression.

Cellular Effects

The effects of this compound on various cell types have been extensively studied. In cancer cells, the compound induces cell cycle arrest at the G0-G1 phase, leading to reduced cell proliferation . Additionally, it promotes apoptosis through the activation of caspases and the upregulation of pro-apoptotic proteins . The compound also affects cell signaling pathways, including the inhibition of the CDK2/cyclin A2 complex, which is essential for DNA replication and cell division . These cellular effects highlight the potential of this compound as an anticancer agent.

Molecular Mechanism

At the molecular level, this compound exerts its effects primarily through the inhibition of CDK2. The compound binds to the ATP-binding pocket of CDK2, preventing the transfer of phosphate groups to target proteins . This inhibition disrupts the cell cycle, leading to cell cycle arrest and apoptosis. Additionally, molecular docking studies have shown that the compound forms stable interactions with CDK2, further supporting its role as a potent inhibitor . The changes in gene expression induced by the compound include the upregulation of pro-apoptotic genes and the downregulation of genes involved in cell proliferation .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound exhibits good stability under standard laboratory conditions, maintaining its inhibitory activity against CDK2 for extended periods . Long-term studies have also shown that the compound can induce sustained cell cycle arrest and apoptosis, highlighting its potential for long-term therapeutic use .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound effectively inhibits tumor growth without causing significant toxicity . At higher doses, toxic effects such as weight loss and organ damage have been observed . These findings underscore the importance of optimizing the dosage to achieve a balance between efficacy and safety. Threshold effects have also been noted, with a minimum effective dose required to achieve significant antitumor activity .

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily through its interaction with CDK2. The compound is metabolized by liver enzymes, leading to the formation of various metabolites . These metabolites can also exhibit biological activity, contributing to the overall effects of the compound . The compound’s metabolism can affect metabolic flux and metabolite levels, influencing its efficacy and toxicity .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms . The compound interacts with transporters and binding proteins that facilitate its uptake and distribution . Its localization within cells can affect its activity, with higher concentrations observed in the nucleus where CDK2 is predominantly located . The compound’s distribution can also influence its therapeutic efficacy and potential side effects .

Subcellular Localization

The subcellular localization of this compound is primarily in the nucleus, where it exerts its inhibitory effects on CDK2 . The compound’s localization is directed by targeting signals and post-translational modifications that facilitate its transport to specific compartments . This subcellular localization is crucial for its activity, as it ensures that the compound is in close proximity to its target enzyme . The compound’s activity and function can be influenced by its localization, with potential implications for its therapeutic use .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine typically involves a multi-step process. One common method starts with commercially available ethyl 5-amino-1-methyl-1H-pyrazole-4-carboxylate. This intermediate undergoes cyclization and chlorination reactions to form the desired pyrazolopyrimidine structure . The reaction conditions often include the use of phosphorus oxychloride (POCl3) as a chlorinating agent and various solvents to facilitate the reactions .

Industrial Production Methods

Industrial production methods for this compound are designed to be efficient and scalable. These methods typically involve optimizing the reaction conditions to maximize yield and purity while minimizing the use of hazardous reagents. The use of continuous flow reactors and automated synthesis platforms can further enhance the efficiency of industrial production .

Chemical Reactions Analysis

Types of Reactions

4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine undergoes various chemical reactions, including:

Nucleophilic Substitution: The chlorine atom at the 4-position is highly reactive and can be substituted by various nucleophiles, such as amines and thiols.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, although these are less common compared to substitution reactions.

Cyclization: The pyrazolopyrimidine scaffold can participate in cyclization reactions to form more complex fused ring systems.

Common Reagents and Conditions

Common reagents used in the reactions of this compound include:

Phosphorus Oxychloride (POCl3): Used for chlorination reactions.

Methylamine: Used in nucleophilic substitution reactions.

Palladium Catalysts: Used in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig amination.

Major Products Formed

The major products formed from the reactions of this compound include various substituted pyrazolopyrimidines, which can exhibit diverse biological activities .

Scientific Research Applications

4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine is a versatile compound with applications in pharmaceuticals, agriculture, and textiles . It is also used in electronics and cosmetics .

Pharmaceutical Industry

This compound serves as an intermediate in synthesizing anti-inflammatory, anti-malarial, and anti-cancer drugs . Pyrazolo[3,4-d]pyrimidine derivatives have medicinal applications, including antimicrobial, antitumor, antidiabetic, anti-Alzheimer's, anti-inflammatory, and antioxidant properties . It can also be used as a research tool to study the mechanism of action of certain drugs .

A study identified a 4-(1-methylpyrazol-5-yl) derivative as a selective σ1R antagonist with a good ADMET profile and potent antinociception . Changing the acylamino groups in the 4-position of the pyrazolo[3,4-d]pyrimidine scaffold with cyclic substituents led to highly active σ 1R ligands with improved chemical stability .

1H-pyrazolo[3,4-d]pyrimidines exhibit various biological activities, including antiviral and analgesic activity, and may be useful in the treatment of male erectile dysfunction .

Agricultural Industry

In the agricultural industry, this compound is used as a herbicide to control weeds in crops because it is effective against a wide range of weeds and is easy to use .

Textile Industry

This compound is used as a catalyst for producing polyester fibers, specifically in the polycondensation reaction between terephthalic acid and ethylene glycol to produce polyethylene terephthalate (PET) fibers . PET fibers are used in textiles, packaging, and bottles .

Other Industries

Comparison with Similar Compounds

Similar Compounds

• 4-chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• 6-(chloromethyl)-N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives

Uniqueness

4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine is unique due to its specific substitution pattern, which imparts distinct chemical reactivity and biological activity. The presence of the chlorine atom at the 4-position and the methyl group at the 1-position allows for targeted modifications and the development of derivatives with enhanced pharmacological properties .

Biological Activity

4-Chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine (4-Cl-1-Me-PMP) is a heterocyclic compound belonging to the pyrazolopyrimidine family. Its unique structure and biological properties make it a subject of interest in medicinal chemistry, particularly for its potential therapeutic applications in cancer and viral infections. This article reviews the biological activity of 4-Cl-1-Me-PMP, focusing on its mechanisms of action, target interactions, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 4-Cl-1-Me-PMP is $C_7H_7ClN_4$ with a molecular weight of approximately 183.60 g/mol. The compound features a chlorine atom at the 4-position and a methyl group at the 1-position of the pyrazolo ring, which contribute to its reactivity and biological activity.

This compound primarily acts as an inhibitor of cyclin-dependent kinase 2 (CDK2) , which is essential for cell cycle regulation. By binding to the ATP-binding pocket of CDK2, it prevents the phosphorylation of target proteins, leading to cell cycle arrest and apoptosis in cancer cells .

Target Interactions

• CDK2 Inhibition : This compound's inhibition of CDK2 has been linked to significant reductions in cell proliferation across various cancer cell lines .
• Kinase Inhibition : Beyond CDK2, 4-Cl-1-Me-PMP has shown inhibitory activity against several other kinases:
  • FLT3 : Implicated in acute myeloid leukemia (AML) .
  • JAK2 : Associated with various hematological malignancies.
  • Aurora Kinases : Involved in mitosis .

Antitumor Activity

Research indicates that 4-Cl-1-Me-PMP induces cell cycle arrest at the G0-G1 phase in cancer cells, effectively reducing proliferation rates. In vitro studies have demonstrated its effectiveness against various cancer types, particularly those associated with dysregulated kinase activity .

Antiviral Properties

Preliminary studies suggest that 4-Cl-1-Me-PMP may exhibit antiviral activity against several viruses:

• Hepatitis C Virus (HCV)
• Human Cytomegalovirus (HCMV)
• Influenza A Virus .

Further investigation is required to elucidate the specific mechanisms underlying these antiviral effects.

Case Studies and Research Findings

A summary of key findings from recent studies is presented below:

Study	Findings
BenchChem Study	Demonstrated significant inhibition of CDK2 leading to reduced cancer cell proliferation.
MDPI Research	Identified derivatives with enhanced potency against FLT3 and BRAF V600E mutations.
PMC Article	Highlighted the potential of 4-Cl-1-Me-PMP as a selective PI5P4Kγ inhibitor with implications for treating neurodegenerative diseases.
Smolecule Analysis	Reported on its sigma-1 receptor ligand activity, suggesting therapeutic applications in neurobiology.

Pharmacokinetics

The pharmacokinetic profile of this compound remains under investigation. Initial findings suggest favorable properties for drug development, including good solubility and potential for brain penetration, making it suitable for treating central nervous system disorders .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

80 g. of 1-methyl-1,5-dihydro-4H-pyrazolo[3,4-d]- pyrimidin-4-one are added to 300 ml. of phosphorus oxychloride and the mixture is refluxed. After distilling off the excess phosphorus oxychloride, the semi-solid residue is extracted with 3 × 100 ml. of boiling benzene. The benzene extracts are combined and concentrated to half-volume, then added to petroleum ether. After standing 12 hours in the refrigerator, the precipitated 1-methyl-4-chloropyrazolo[3,4-d]- pyrimidine is filtered under suction and recrystallized from cyclohexane to obtain 54 g. of white crystals, m.p. 93°-96° (yield 60.5%).

Customer Q & A

Q1: What is significant about the reactivity of 4-chloro-1-methyl-1H-pyrazolo[3,4-d]pyrimidine?

A1: this compound exhibits interesting reactivity with ketone carbanions []. This reaction allows for the substitution of the chlorine atom with various ketone groups, opening possibilities for synthesizing diverse pyrazolo[3,4-d]pyrimidine derivatives.

Q2: Can you elaborate on the role of 1,3-dimethylbenzimidazolium iodide in reactions involving this compound?

A2: Research indicates that 1,3-dimethylbenzimidazolium iodide can act as a catalyst in reactions with this compound and aromatic aldehydes []. Specifically, it facilitates the aroylation of the pyrazolo[3,4-d]pyrimidine derivative, leading to the formation of aryl 1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl ketones. This catalytic activity offers a milder and potentially more efficient route for this specific chemical transformation.